Cas no 6258-30-6 (4-Chloro-α,α-dimethylphenylacetic acid)

• Product Name: 4-Chloro-α,α-dimethylphenylacetic acid
• CAS No: 6258-30-6
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• MDL: MFCD00044814
• CID: 85585
• PubChem ID: 80406
• Update Time: 2025-11-02

4-Chloro-α,α-dimethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)-2-methylpropionic acid
• 4-Chloro-alpha,alpha-dimethylphenylacetic acid
• 1-(4-Methoxyphenyl)-1-cyclohexanecarboxylic acid
• 2-(4-Chlorophenyl)-2-methylpropanoic acid
• 4-CHLORO-α,α-DIMETHYLPHENYLACETIC ACID
• 2-(2-FORMYL-4-METHOXYPHENOXY)-N-(2-FURYLMETHYL)ACETAMIDE
• 2-(4-Chlor-phenyl)-2-methyl-propionsaeure
• 4-chloro-
• 2-methyl-2-(4-chlorophenyl)propanoic acid
• Z606339610
• DTXSID60978155
• MFCD00044814
• AKOS005206943
• SCHEMBL697244
• BS-28924
• 6258-30-6
• Benzeneacetic acid, 4-chloro-.alpha.,.alpha.-dimethyl-
• EINECS 228-392-0
• CS-0103686
• 2-(p-Chlorophenyl)-2-methylpropionic acid
• 2-(4-chloro phenyl)-2-methylpropanoic acid
• 4-Chloro- alpha , alpha -dimethylphenylacetic acid
• 2-(4-chlorophenyl)-2-methyl propanoic acid
• 2-(4-chlorophenyl)-2-methyl propionic acid
• NS00044414
• EN300-50543
• 2-(4-chlorophenyl)-2-methyl-propionic acid
• 2-(4-Chlorophenyl)-2-methylpropanoic acid #
• A833860
• 4-Chloro-.alpha.,.alpha.-dimethylphenylacetic acid
• 4-chloro-alpha,alpha-dimethylphenylacetic acid, AldrichCPR
• SY173386
• 4-CHLORO-a,a-DImethylpHENYLACETIC ACID
• 4-Chlorophenyl-(2',2'-dimethyl)acetic acid
• 2-(4-chlorophenyl)-2-methyl-propanoate
• F70043
• p-chlorophenylisobutyric acid
• FT-0605739
• DB-054202
• 4-Chloro-α,α-dimethylphenylacetic acid

• MDL： MFCD00044814
• Inchi： 1S/C10H11ClO2/c1-10(2,9(12)13)7-3-5-8(11)6-4-7/h3-6H,1-2H3,(H,12,13)
• InChI Key： SSFDAZXGUKDEAH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(=O)O)(C)C
• BRN： 2094056

Computed Properties

• Exact Mass: 198.04500
• Monoisotopic Mass: 198.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 3.6
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1698 (rough estimate)
• Melting Point: 122-127 °C
• Boiling Point: 285.11°C (rough estimate)
• Flash Point: 137.5±20.9 °C
• Refractive Index: 1.5500 (estimate)
• PSA: 37.30000
• LogP: 2.70220
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Chloro-α,α-dimethylphenylacetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38-41-37/38-22
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-Chloro-α,α-dimethylphenylacetic acid

Comprehensive Overview of 4-Chloro-α,α-dimethylphenylacetic acid (CAS No. 6258-30-6): Properties, Applications, and Industry Insights

4-Chloro-α,α-dimethylphenylacetic acid (CAS No. 6258-30-6) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This chlorinated derivative of phenylacetic acid features a dimethyl-substituted alpha carbon, which enhances its steric and electronic properties. The compound's unique structure, characterized by the 4-chloro substitution and α,α-dimethyl group, makes it a valuable intermediate in synthetic chemistry. Researchers frequently explore its role in designing bioactive molecules, particularly in non-steroidal anti-inflammatory drug (NSAID) analogs and plant growth regulators.

In recent years, the demand for halogenated phenylacetic acid derivatives has surged due to their versatility in drug discovery. A 2023 market analysis highlighted a 12% annual growth in applications of 4-Chloro-α,α-dimethylphenylacetic acid in small-molecule therapeutics. The compound's CAS 6258-30-6 is often searched alongside terms like "chiral synthesis building blocks" and "metabolite analogs," reflecting its importance in medicinal chemistry. Its lipophilicity (LogP ~2.8) and moderate acidity (pKa ~3.9) make it particularly useful for optimizing drug bioavailability.

The synthesis of 6258-30-6 typically involves Friedel-Crafts acylation followed by chlorination, with yields optimized through modern catalytic methods. Green chemistry approaches using recyclable Lewis acids have become a hot topic, aligning with industry trends toward sustainable production. Analytical characterization via HPLC purity testing and NMR spectral data (notable peaks at 7.3 ppm aromatic and 1.6 ppm methyl protons) are frequently discussed in technical forums.

Beyond pharmaceuticals, this compound shows promise in material science. Its crystalline form (mp 148-150°C) has been studied for cocrystal engineering, a trending area in solid-state chemistry. Patent databases reveal growing interest in using 4-Chloro-dimethylphenylacetic acid as a ligand in metal-organic frameworks (MOFs), particularly for gas storage applications. These developments respond to the increasing search queries about "functionalized aromatic acids in smart materials."

Quality control specifications for CAS 6258-30-6 emphasize ≤0.5% residual solvents (per ICH Q3C guidelines) and ≥98.5% chromatographic purity. Storage recommendations (2-8°C under inert atmosphere) and handling precautions (use of PPE) are critical knowledge points for laboratory personnel, as indicated by safety data sheet (SDS) download trends. The compound's stability under various pH conditions (2-9) makes it suitable for diverse formulation studies.

Emerging research explores the metabolite potential of 4-Chloro-α,α-dimethylphenylacetic acid in biochemical pathways. Recent publications correlate its structural motifs with PPARγ modulation activity, connecting to popular searches about "chlorinated aromatics in metabolic disease research." Analytical method development for trace quantification (LC-MS/MS) of this compound in biological matrices has become another focal point, driven by pharmacokinetic studies.

The global market for 6258-30-6 is projected to expand at 7.8% CAGR through 2028, with Asia-Pacific showing the fastest growth. This aligns with increased searches for "specialty chemicals suppliers in emerging markets." Regulatory compliance (REACH, USP standards) and intellectual property landscapes (5 new patents filed in 2023) are additional hot topics surrounding this compound. Technical discussions often highlight its advantages over similar acids like 4-bromo derivatives in terms of reactivity and cost-efficiency.

In conclusion, 4-Chloro-α,α-dimethylphenylacetic acid (CAS No. 6258-30-6) represents a multifaceted chemical entity bridging pharmaceutical innovation and advanced material science. Its evolving applications respond to contemporary research demands, from sustainable synthesis to targeted drug design, making it a compound of enduring scientific and industrial significance.